Cas no 1073372-02-7 (2-Methoxycarbonylaminopyridine-5-boronic acid, pinacol ester)

• Product Name: 2-Methoxycarbonylaminopyridine-5-boronic acid, pinacol ester
• CAS No: 1073372-02-7
• MF: C₁₃H₁₉BN₂O₄
• MW: 278.111963510513
• MDL: MFCD09027078
• CID: 857597
• PubChem ID: 17750255
• Update Time: 2025-11-02

2-Methoxycarbonylaminopyridine-5-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• Methyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
• 2-MethoxycarbonylaMinopyridin-5-ylboronic acid pinacol ester
• 2-Methoxycarbonylaminopyridine-5-boronic acid
• 2-methoxycarbonylaminopyridine-5-boronic acid, pinacol ester
• methyl N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate
• 2-(Methoxycarbonylamino)pyridine-5-boronic acid pinacol este
• Methyl [5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate
• FD10417
• DTXSID90590389
• Methyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
• CS-0153889
• 2-Methoxycarbonylaminopyridine-5-boronic acid pinacol ester
• SCHEMBL3791054
• YSB37202
• J-509856
• MB06748
• 1073372-02-7
• AKOS015949887
• DB-059631
• AS-48848
• MFCD09027078
• 2-methoxycarbonylaminopyridine-5-boronic acid pinacol ester, AldrichCPR
• 2-Methoxycarbonylaminopyridine-5-boronic acid, pinacol ester

• MDL： MFCD09027078
• Inchi： 1S/C13H19BN2O4/c1-12(2)13(3,4)20-14(19-12)9-6-7-10(15-8-9)16-11(17)18-5/h6-8H,1-5H3,(H,15,16,17)
• InChI Key： QDYHEIDRTYYVQI-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)NC(=O)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 278.14400
• Monoisotopic Mass: 278.1437873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.68000
• LogP: 1.63210

Additional information on 2-Methoxycarbonylaminopyridine-5-boronic acid, pinacol ester

Comprehensive Guide to 2-Methoxycarbonylaminopyridine-5-boronic acid, pinacol ester (CAS No. 1073372-02-7)

2-Methoxycarbonylaminopyridine-5-boronic acid, pinacol ester (CAS No. 1073372-02-7) is a specialized boronic acid ester derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of pyridine boronic esters, which are crucial intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Its unique structure combines a methoxycarbonylamino group with a pinacol-protected boronic acid, making it highly versatile for constructing complex molecular architectures.

The growing demand for boronic acid derivatives in drug discovery has placed compounds like 2-Methoxycarbonylaminopyridine-5-boronic acid, pinacol ester in the spotlight. Researchers frequently search for "pyridine boronic ester applications" or "CAS 1073372-02-7 supplier" due to its role in developing kinase inhibitors and other bioactive molecules. Its stability under mild conditions and compatibility with diverse reaction environments make it a preferred choice for high-throughput screening and combinatorial chemistry.

From a synthetic perspective, the pinacol ester group in this compound enhances its shelf-life and handling safety compared to free boronic acids. This feature aligns with the industry's shift toward "stable boronic acid reagents"—a trending topic in organic chemistry forums. The compound's methoxycarbonylamino moiety also enables selective functionalization, addressing common search queries like "how to modify pyridine boronic esters" or "N-protected boronic acid derivatives."

In pharmaceutical applications, 2-Methoxycarbonylaminopyridine-5-boronic acid, pinacol ester serves as a key building block for proteolysis-targeting chimeras (PROTACs)—an emerging therapeutic strategy dominating recent literature. Its ability to form stable complexes with transition metals answers frequent questions about "boronic ester metal catalysis." The compound's heterocyclic boronic acid structure also makes it relevant to fluorescent sensor development, particularly for detecting biologically relevant analytes.

The market for CAS 1073372-02-7 reflects broader trends in custom synthesis and contract research, with increasing inquiries about "scalable boronic ester synthesis." Analytical data shows high purity (>98%) by HPLC, meeting stringent requirements for preclinical studies. Storage recommendations typically suggest argon atmosphere at -20°C to maintain stability—a practical detail often searched alongside "boronic ester handling precautions."

Environmental and regulatory aspects of 2-Methoxycarbonylaminopyridine-5-boronic acid, pinacol ester align with green chemistry principles. Its use in atom-economical reactions reduces waste generation compared to traditional methods. This positions the compound favorably in searches for "sustainable cross-coupling reagents." Recent patents highlight its utility in OLED materials and organic semiconductors, expanding its relevance beyond life sciences.

For researchers exploring structure-activity relationships, the orthogonal reactivity of the pyridine nitrogen and boronic ester groups enables sequential functionalization—a feature frequently discussed in "multicomponent reaction design" tutorials. The compound's crystallographic data (available in CSD databases) assists in molecular modeling, addressing common queries about "boronic ester crystal structures."

In summary, 2-Methoxycarbonylaminopyridine-5-boronic acid, pinacol ester represents a critical tool for modern synthetic chemists. Its dual functionality as both a hydrogen bond acceptor (via pyridine) and electrophile partner (via boronic ester) explains its prevalence in publications related to "fragment-based drug discovery." As the demand for diverse heterocyclic scaffolds grows, this compound's importance in medicinal chemistry and materials science will continue to rise.